Cas no 885272-08-2 (5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester)

• Product Name: 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester
• CAS No: 885272-08-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD08059263
• CID: 710872
• PubChem ID: 45789771
• Update Time: 2025-06-11

5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-1H-indazole-7-carboxylate
• 1H-Indazole-7-carboxylicacid, 5-amino-, methyl ester
• 5-Amino-1H-indazole-7-carboxylic acid methyl ester
• Methyl 5-amino-1H-indazole-7-carboxylate (ACI)
• SB39391
• 885272-08-2
• DTXSID20672006
• G84562
• MFCD08059263
• J-522429
• Methyl5-amino-1H-indazole-7-carboxylate
• DB-077419
• SCHEMBL18188461
• AKOS006284464
• 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester

• MDL： MFCD08059263
• Inchi： 1S/C9H9N3O2/c1-14-9(13)7-3-6(10)2-5-4-11-12-8(5)7/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： WYAQQZIGRZZPJH-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(C=NN2)C=C(N)C=1)OC

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81A^2
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: 0.7

Experimental Properties

• Density: 1.413
• Boiling Point: 447.6°C at 760 mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.706
• PSA: 81.00000
• LogP: 1.51290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester

Introduction to 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester (CAS No. 885272-08-2)

5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester (CAS No. 885272-08-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester consists of an indazole core with an amino group at the 5-position and a methyl ester at the 7-carboxylic acid position. This configuration imparts specific chemical and biological properties that make it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester has also shown potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a valuable lead compound for further development.

The pharmacokinetic properties of 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester have been extensively studied to understand its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended biological effects.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester. For example, substituting different functional groups at the 5-position or modifying the ester moiety can lead to compounds with improved potency and selectivity. These efforts aim to optimize the compound's pharmacological profile and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 5-Amino-1H-indazole-7-carboxylic Acid Methyl Ester (CAS No. 885272-08-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and other medical conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.